![molecular formula C24H26N2O3 B4629231 3-{1-[(4-tert-butylbenzoyl)amino]-5-phenyl-1H-pyrrol-2-yl}propanoic acid](/img/structure/B4629231.png)
3-{1-[(4-tert-butylbenzoyl)amino]-5-phenyl-1H-pyrrol-2-yl}propanoic acid
Overview
Description
Synthesis Analysis
The synthesis of this compound involves complex chemical reactions, including the Ugi three-component coupling reaction. This method has been successfully applied to produce a novel class of compounds, including derivatives related to the chemical structure of interest, demonstrating moderate to good yields (Reddy et al., 2014).
Molecular Structure Analysis
Analysis of the molecular structure is crucial for understanding the compound's physical and chemical behavior. Studies involving hydrogen-bonded chains and aggregates based on similar molecular frameworks have provided insights into the potential structural characteristics of the compound (Abonía et al., 2007).
Chemical Reactions and Properties
The compound's reactivity and interaction with other substances have been explored through various chemical reactions. For instance, the synthesis process involving palladium-catalyzed Suzuki reactions indicates the compound's potential for forming complex molecules under specific conditions (Zhang et al., 2022).
Physical Properties Analysis
Understanding the physical properties, such as solubility, melting point, and stability, is essential for practical applications. Studies on related compounds have shed light on these aspects, highlighting the importance of molecular structure in determining physical properties (Yang et al., 2002).
Chemical Properties Analysis
The chemical properties, including reactivity towards various reagents, stability under different conditions, and potential for further chemical modifications, are key to understanding the compound's utility in chemical synthesis and applications. Research on similar compounds provides a foundation for predicting these properties and guiding future studies (Speier et al., 1996).
Scientific Research Applications
Synthesis and Chemical Reactions
A notable application involves the use of 3-{1-[(4-tert-butylbenzoyl)amino]-5-phenyl-1H-pyrrol-2-yl}propanoic acid in the synthesis of complex organic compounds. For example, a study detailed a three-component coupling reaction employing this compound to produce novel classes of N-tert-butyl-2-(6-oxo-11-phenyl-7,8-dihydrobenzo[b]pyrrolo[1,2-d][1,4]diazacine-5(6H)-yl)-2-phenylacetamides, showcasing its utility in generating biologically relevant molecules with moderate to good yields (Reddy et al., 2014).
properties
IUPAC Name |
3-[1-[(4-tert-butylbenzoyl)amino]-5-phenylpyrrol-2-yl]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3/c1-24(2,3)19-11-9-18(10-12-19)23(29)25-26-20(14-16-22(27)28)13-15-21(26)17-7-5-4-6-8-17/h4-13,15H,14,16H2,1-3H3,(H,25,29)(H,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKPBDPWBQOMQAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NN2C(=CC=C2C3=CC=CC=C3)CCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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